ethyl 5-[(5,7-dimethyl-2-oxo-2H-chromen-4-yl)methoxy]-2-methyl-1-benzofuran-3-carboxylate

• IUPAC Name: ethyl 5-[(5,7-dimethyl-2-oxochromen-4-yl)methoxy]-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C24H22O6/c1-5-27-24(26)23-15(4)29-19-7-6-17(11-18(19)23)28-12-16-10-21(25)30-20-9-13(2)8-14(3)22(16)20/h6-11H,5,12H2,1-4H3
• InChI Key: GHJLKESBPBTIHP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C1C=C(C=C2)OCC3=CC(=O)OC4=CC(=CC(=C34)C)C)C
• Molecular Formula: C24H22O6
• Molecular Weight: 406.4 g/mol
• CAS No.: 618390-83-3

Description

Ethyl 5-[(5,7-dimethyl-2-oxo-2H-chromen-4-yl)methoxy]-2-methyl-1-benzofuran-3-carboxylate is a useful research compound. Its molecular formula is C24H22O6 and its molecular weight is 406.434. The purity is usually 95%.
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Scientific Research Applications

Renewable PET Production

Silica molecular sieves containing Lewis acid centers (e.g., Zr-β, Sn-β) are effective catalysts in reactions between ethylene and renewable furans for producing biobased terephthalic acid precursors. This research could have implications for the synthesis and application of compounds similar to the one , especially in the context of sustainable materials science (Pacheco, Labinger, Sessions, & Davis, 2015).

Anticancer Agents

Compounds structurally related to chromene, like ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)-6-phenyl-4H-chromene-3-carboxylate, have shown potential in overcoming drug resistance in cancer cells. These findings underscore the relevance of chromene derivatives in medicinal chemistry for developing new anticancer therapies (Das et al., 2009).

Anti-HIV Activity

Benzofuran derivatives, such as ethyl 3-[(alkylamino)methyl]-6-methoxy-1-benzofuran-2-carboxylates, have demonstrated the ability to inhibit HIV-1 and HIV-2 replication in cell culture at non-toxic concentrations. This suggests potential applications of benzofuran derivatives in antiviral research and therapy development (Mubarak et al., 2007).

Synthesis of Photochromic Materials

Chromene chromium carbene complexes are used in the synthesis of naphthopyran and naphthopyrandione units found in photochromic materials and biologically active natural products. These complexes undergo reactions with alkynes to produce compounds with potential applications in material sciences and natural product synthesis (Rawat, Prutyanov, & Wulff, 2006).

Future Directions

Given the wide range of biological activities exhibited by chromenes, this compound could potentially be investigated for its biological activity. Further studies could also explore the synthesis of related compounds and the development of more efficient synthesis methods.

Mechanism of Action

Mode of Action

They often exhibit multiple biological activities, including antiviral, anti-inflammatory, anticancer, antioxidant, antimicrobial, and anticoagulant effects .

Biochemical Pathways

Without specific information, it’s hard to say which biochemical pathways this compound might affect. Many coumarins and their derivatives are known to affect pathways related to inflammation, oxidative stress, and cell proliferation .

Result of Action

Given the biological activities often exhibited by coumarins and their derivatives, it might have potential therapeutic effects against various diseases .